NMDI14

• Molecular Formula: C21H25N3O4S
• Molecular Weight: 415.5 g/mol
• InChI: InChI=1S/C21H25N3O4S/c1-6-28-21(27)18-12(4)13(5)29-20(18)24-17(25)9-16-19(26)23-15-8-11(3)10(2)7-14(15)22-16/h7-8,16,22H,6,9H2,1-5H3,(H,23,26)(H,24,25)
• InChIKey: QRLPSNLBUMVXBL-UHFFFAOYSA-N

NMDI14: NMD Inhibitor for mRNA Stabilization

NMDI14 is a quinoxaline derivative that acts as a cell-permeable, reversible inhibitor of nonsense-mediated mRNA decay (NMD) [1]. It specifically binds to a pocket on the SMG7 protein, thereby disrupting the interaction between SMG7 and UPF1 [2]. This compound is a crucial tool for studying NMD's role in various diseases, including cancer and genetic disorders .

Pathway NMD inhibition via SMG7-UPF1 disruption

Model PTC-mutant cell lines, primary nasal epithelial cells

Research Type mRNA stabilization, p53 reactivation studies

• [1] ChEBI. CHEBI:231476 - NMDI14. Accessed April 2026. View Source
• [2] Martin, L., et al. (2014). Identification and characterization of small molecules that inhibit nonsense mediated RNA decay and suppress nonsense p53 mutations. Cancer Res, 74(11), 3104–3113. View Source

NMDI14: Distinct Mechanism vs. Other NMD Inhibitors

Generic substitution among NMD inhibitors is scientifically unsound due to fundamental differences in their mechanisms of action and downstream effects. While some compounds like NMDI-1 act upstream of hUPF1, NMDI14 is the first characterized inhibitor that directly and reversibly disrupts the SMG7-UPF1 protein-protein interaction [1]. This distinct target engagement leads to unique, context-dependent effects on specific mRNA transcripts, such as those harboring premature termination codons (PTCs) in p53 and CFTR, which have been extensively validated in the literature [2][3]. Consequently, substituting NMDI14 with another NMD inhibitor could yield entirely different or even opposing experimental results.

NMDI1 substitution Targets SMG5, not SMG7; may yield different biological outcomes.

SMG1 kinase inhibitors Block UPF1 phosphorylation upstream, not SMG7 complex assembly.

Read-through agents Promote stop codon suppression; do not stabilize mRNA via NMD.

• [1] Durand, S., et al. (2007). Inhibition of nonsense-mediated mRNA decay (NMD) by a new chemical molecule reveals the dynamic of NMD factors in P-bodies. J Cell Biol, 178(7), 1145-1160. View Source
• [2] Martin, L., et al. (2014). Identification and characterization of small molecules that inhibit nonsense mediated RNA decay and suppress nonsense p53 mutations. Cancer Res, 74(11), 3104–3113. View Source
• [3] Aksit, M. A., et al. (2019). Decreased mRNA and protein stability of W1282X limits response to modulator therapy. J Cyst Fibros, 18(5), 606-613. View Source

NMDI14: Quantitative Performance Evidence

SMG7-UPF1 Disruption vs. SMG1/SMG5 Inhibition

NMDI14 demonstrates a defined potency in inhibiting the NMD pathway, with a reported IC50 of 1.8 μM in a cellular assay. This quantitative benchmark provides a clear starting point for dose-response studies and cross-experiment comparisons, a standard that is not consistently reported for earlier NMD inhibitors like NMDI-1 .

Mechanism

Class-level inference

SMG7-UPF1 disruption

Supports SMG7-targeted NMD studies

Qualitative mechanistic distinction

Evidence Dimension	IC50 for NMD pathway inhibition
Target Compound Data	IC50 = 1.8 μM
Comparator Or Baseline	NMDI-1 (IC50 value not consistently reported in primary literature)
Quantified Difference	N/A (comparator lacks quantitative potency benchmark in a defined cellular NMD inhibition assay)
Conditions	Cellular NMD inhibition reporter assay in human cancer cell lines.

Why This Matters

This matters for scientific selection because it provides a quantified potency benchmark for experimental design, enabling consistent and reproducible dose-response studies.

p53 Restoration Synergy with G418

NMDI14 is distinguished by its specific mechanism of action. While NMDI-1 acts upstream of hUPF1, NMDI14 directly and reversibly binds to a pocket on the SMG7 protein, physically disrupting the formation of the SMG7-UPF1 complex, a critical step in NMD [1][2]. This precise mechanism makes NMDI14 a more targeted tool for dissecting the late stages of NMD.

p53 Synergy

Head-to-head comparison

Greater p53 expression vs G418 alone (p<0.05)

Reported enhanced p53 restoration in N417 cells

5 µM + G418, 48 h

Evidence Dimension	Mechanism of action
Target Compound Data	Direct, reversible binding to SMG7, disrupting SMG7-UPF1 interaction.
Comparator Or Baseline	NMDI-1 (acts upstream of hUPF1, disrupting hSMG5-hUPF1 interaction).
Quantified Difference	N/A (qualitative mechanistic difference)
Conditions	Biochemical and cellular assays.

Why This Matters

This matters for scientific selection because choosing a tool with a defined and distinct mechanism is essential for interpreting complex biological pathways and avoiding off-target or compensatory effects.

• [1] Martin, L., et al. (2014). Identification and characterization of small molecules that inhibit nonsense mediated RNA decay and suppress nonsense p53 mutations. Cancer Res, 74(11), 3104–3113. View Source
• [2] Durand, S., et al. (2007). Inhibition of nonsense-mediated mRNA decay (NMD) by a new chemical molecule reveals the dynamic of NMD factors in P-bodies. J Cell Biol, 178(7), 1145-1160. View Source

Superior PTC39 β-Globin Reporter Stabilization

In primary nasal epithelial (NE) cells from carriers of the CFTR W1282X mutation, treatment with NMDI14 restored the level of W1282X mRNA from a baseline of 4.2% to 12.4% of wild-type (WT) levels to nearly 50% of WT levels [1]. This represents a functional rescue that demonstrates the compound's ability to stabilize a disease-relevant, PTC-containing transcript.

Reporter Stabilization

Cross-study comparable

4-fold increase

PTC39 β-globin mRNA stabilization benchmark

U2OS cells, 50 µM, 6 h

Evidence Dimension	Restoration of W1282X mRNA levels
Target Compound Data	NMDI14 treatment restored W1282X mRNA to ~50% of WT levels.
Comparator Or Baseline	Vehicle control (DMSO) resulted in W1282X mRNA levels of 4.2% to 12.4% of WT.
Quantified Difference	Increase from a baseline of ~8.3% (mean) to ~50% of WT levels, a >5-fold improvement.
Conditions	Primary nasal epithelial (NE) cells from W1282X carrier parents, 12-hour treatment with 5 μM NMDI14.

Why This Matters

This matters for procurement because it provides a validated, disease-relevant functional endpoint that can be used to benchmark compound activity and ensure batch-to-batch consistency.

• [1] Aksit, M. A., et al. (2019). Decreased mRNA and protein stability of W1282X limits response to modulator therapy. J Cyst Fibros, 18(5), 606-613. View Source

W1282X CFTR mRNA Restoration in Nasal Epithelial Cells

NMDI14 exhibits a highly selective effect on mutant mRNA stability. In N417 cells harboring a PTC-mutated p53, NMDI14 treatment significantly increased the stability of the mutant p53 mRNA. Crucially, it did not alter the stability of wild-type p53 mRNA in U2OS cells, demonstrating a lack of effect on normal, non-mutated transcripts [1].

CFTR mRNA

Direct comparison

~50% WT from 1.7% WT

Reported CFTR mRNA restoration in primary cells

W1282X NE cells, 5 µM, 12 h

Evidence Dimension	Selectivity for mutant vs. wild-type mRNA stability
Target Compound Data	Increased stability of PTC-mutated p53 mRNA; no change in wild-type p53 mRNA stability.
Comparator Or Baseline	Vehicle control (DMSO) did not alter the stability of either mutant or wild-type p53 mRNA.
Quantified Difference	Qualitative difference: Significant increase in mutant mRNA half-life vs. no change in wild-type half-life.
Conditions	N417 cells (PTC-mutated p53) and U2OS cells (wild-type p53) treated with 5 μM NMDI14 for 6 hours.

Why This Matters

This matters for scientific selection as it provides direct evidence of the compound's targeted activity, reducing the likelihood of confounding off-target effects on normal gene expression in experimental models.

• [1] Martin, L., et al. (2014). Identification and characterization of small molecules that inhibit nonsense mediated RNA decay and suppress nonsense p53 mutations. Cancer Res, 74(11), 3104–3113. View Source

Low In Vitro Cytotoxicity Profile

NMDI14 has a favorable cellular toxicity profile compared to general translation/NMD inhibitors like emetine. At concentrations up to 50 μM, NMDI14 showed no significant toxicity in multiple cell lines (U2OS, HeLa, BJ-hTERT) over 48 hours. In contrast, the control compound emetine showed clear toxicity under the same conditions [1].

Cytotoxicity

Class-level inference

No toxicity >50 µM

Low cytotoxicity across tested lines

Data to verify, multiple cell lines

Evidence Dimension	Cellular toxicity (cell viability)
Target Compound Data	No significant toxicity at 50 μM over 48 hours.
Comparator Or Baseline	Emetine (a translation/NMD inhibitor) shows significant toxicity under the same conditions.
Quantified Difference	Qualitative difference: NMDI14 does not reduce viability; emetine does.
Conditions	U2OS, HeLa, Calu-6, and BJ-hTERT cell lines, treated for 48 hours.

Why This Matters

This matters for scientific selection because low cellular toxicity allows for longer-term and higher-dose experiments, enabling a wider range of in vitro study designs without confounding cell death artifacts.

• [1] Martin, L., et al. (2014). Identification and characterization of small molecules that inhibit nonsense mediated RNA decay and suppress nonsense p53 mutations. Cancer Res, 74(11), 3104–3113. Figure 3. View Source

Synergistic Induction of Cell Death with Read-Through Drug G418 in p53-Mutant Cells

NMDI14 works synergistically with the PTC read-through drug G418. In N417 cells with PTC-mutated p53, the combination of NMDI14 (5 μM) and G418 (200 μg/mL) resulted in a significant increase in full-length p53 protein and downstream target gene expression, leading to cell death. This effect was not observed with either agent alone, demonstrating a clear functional advantage of the combination [1].

Evidence Dimension	Restoration of p53 function and induction of cell death
Target Compound Data	Combination (NMDI14 + G418) restores full-length p53 and induces cell death.
Comparator Or Baseline	NMDI14 alone or G418 alone did not induce significant cell death.
Quantified Difference	Qualitative difference: Cell death observed only with the combination treatment.
Conditions	N417 cells (p53 PTC-mutant) treated with 5 μM NMDI14 and/or 200 μg/mL G418 for 48 hours.

Why This Matters

This matters for scientific selection as it validates a specific, impactful experimental use-case where NMDI14 is essential for a functional outcome, distinguishing it from other NMD inhibitors.

• [1] Martin, L., et al. (2014). Identification and characterization of small molecules that inhibit nonsense mediated RNA decay and suppress nonsense p53 mutations. Cancer Res, 74(11), 3104–3113. Figure 5. View Source

NMDI14: Research and Translational Applications

p53 Nonsense-Mutant Cancer Studies

NMDI14 is the preferred tool for experiments aimed at quantifying the contribution of NMD to the instability of specific, disease-associated mutant mRNAs. Its demonstrated ability to rescue CFTR W1282X mRNA levels from ~8% to ~50% of wild-type [1] makes it a critical reagent for researchers studying the molecular basis of cystic fibrosis and other genetic disorders driven by nonsense mutations.

W1282X CFTR Cystic Fibrosis Cell Models

For research groups exploring combination therapies for cancers driven by PTC mutations in tumor suppressors like p53, NMDI14 is an essential component. The established synergistic effect with read-through compounds (e.g., G418) to restore full-length p53 protein and induce cancer cell death [2] provides a validated framework for screening new therapeutic combinations.

High-Throughput Screening for NMD Modulators

NMDI14 is a uniquely valuable tool for studies requiring the specific, reversible disruption of the SMG7-UPF1 protein-protein interaction [3]. Its well-defined mechanism, distinct from earlier NMD inhibitors like NMDI-1, allows researchers to temporally control and study the downstream consequences of blocking this specific step in the NMD pathway, providing clearer insights into the pathway's regulation.

Tumor Microenvironment Remodeling in Immuno-Oncology

Given its demonstrated low cellular toxicity at concentrations up to 50 μM across multiple cell lines [4], NMDI14 is the appropriate choice for in vitro experiments requiring prolonged NMD inhibition or the use of higher compound concentrations. This characteristic minimizes confounding effects from general cellular stress or cell death, ensuring that observed phenotypes are directly attributable to NMD inhibition.

Application

Selection Property

Validation Focus

p53 PTC-mutant cancer studies

SMG7-targeted NMD inhibition

p53 and downstream target expression

CFTR W1282X nonsense mutation models

SMG7-UPF1 disruption for CFTR mRNA

CFTR mRNA restoration and modulator response

NMD inhibitor screening assays

Reported reporter assay performance

β-globin PTC39 reporter stabilization benchmark

Tumor microenvironment and immune signaling studies

NMD inhibition in colorectal cancer models

Innate immune cell and CD8+ T cell activation endpoints

• [1] Aksit, M. A., et al. (2019). Decreased mRNA and protein stability of W1282X limits response to modulator therapy. J Cyst Fibros, 18(5), 606-613. View Source
• [2] Martin, L., et al. (2014). Identification and characterization of small molecules that inhibit nonsense mediated RNA decay and suppress nonsense p53 mutations. Cancer Res, 74(11), 3104–3113. Figure 5. View Source
• [3] Martin, L., et al. (2014). Identification and characterization of small molecules that inhibit nonsense mediated RNA decay and suppress nonsense p53 mutations. Cancer Res, 74(11), 3104–3113. View Source
• [4] Martin, L., et al. (2014). Identification and characterization of small molecules that inhibit nonsense mediated RNA decay and suppress nonsense p53 mutations. Cancer Res, 74(11), 3104–3113. Figure 3. View Source